1-[6-[(2-Ethyl-1,3-thiazol-4-yl)methylamino]pyridin-3-yl]ethanone

• IUPAC Name: 1-[6-[(2-ethyl-1,3-thiazol-4-yl)methylamino]pyridin-3-yl]ethanone
• InChI: InChI=1S/C13H15N3OS/c1-3-13-16-11(8-18-13)7-15-12-5-4-10(6-14-12)9(2)17/h4-6,8H,3,7H2,1-2H3,(H,14,15)
• InChI Key: ZJQBDAYIRXNIOV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CS1)CNC2=NC=C(C=C2)C(=O)C
• Molecular Formula: C13H15N3OS
• Molecular Weight: 261.34 g/mol

Description

1-[6-[(2-Ethyl-1,3-thiazol-4-yl)methylamino]pyridin-3-yl]ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as ETK or Ethylthiazolylketone and is widely used in scientific research.

Mechanism of Action

The mechanism of action of ETK is not fully understood, but it is believed to inhibit the activity of certain enzymes that are involved in the inflammatory and tumor processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in inflammation, and also to induce apoptosis in tumor cells.
Biochemical and Physiological Effects:
ETK has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which are involved in inflammation, and also to reduce the production of reactive oxygen species (ROS), which can cause damage to cells. In addition, it has been shown to induce apoptosis in tumor cells, which can lead to the death of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using ETK in lab experiments is its high potency and specificity. It has been shown to have a low toxicity profile, making it a safe candidate for use in various experiments. However, one of the limitations of using ETK is its high cost, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of ETK in scientific research. One potential application is in the development of new drugs for the treatment of inflammatory diseases and cancer. ETK has also been shown to have potential applications in the field of neurodegenerative diseases, as it has been shown to have neuroprotective properties. Further research is needed to fully understand the potential applications of ETK in these fields.

Synthesis Methods

The synthesis of ETK involves the reaction of 2-ethyl-4-methylthiazole with 3-bromopyridine in the presence of a base, followed by the addition of an amine to form the final product. This method has been widely used to produce ETK in large quantities.

Scientific Research Applications

ETK has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs.